N,4-dimethyl-2-(2-pyridinyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: N,4-dimethyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C11H11N3OS/c1-7-9(10(15)12-2)16-11(14-7)8-5-3-4-6-13-8/h3-6H,1-2H3,(H,12,15)
• InChI Key: YBJVDLSAPDIFCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=N2)C(=O)NC
• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• Solubility: >35 [ug/mL] (The mean of the results at pH 7.4)

Description

N,4-dimethyl-2-(2-pyridinyl)-1,3-thiazole-5-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMTZ and has a molecular weight of 253.33 g/mol. It is a yellow crystalline solid that is soluble in organic solvents and is stable under normal conditions.

Mechanism of Action

The exact mechanism of action of DMTZ is not fully understood. However, it is believed to exert its biological activity by inhibiting specific enzymes or proteins. For example, DMTZ has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
DMTZ has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that DMTZ can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi. In vivo studies have shown that DMTZ can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

DMTZ has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. It is also stable under normal conditions and can be stored for extended periods of time. However, DMTZ has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to work with in aqueous solutions. It also has limited solubility in some organic solvents, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of DMTZ. One area of research is the development of novel DMTZ derivatives with improved biological activity. Another area of research is the study of the mechanism of action of DMTZ and its derivatives. This could lead to the identification of new targets for drug development. Additionally, the use of DMTZ in combination with other drugs or therapies could be explored to enhance its efficacy. Finally, the development of new synthetic methods for DMTZ could lead to more efficient and sustainable production methods.

Scientific Research Applications

DMTZ has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemistry, and material science. In medicinal chemistry, DMTZ has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as an antibacterial and antifungal agent. In agrochemistry, DMTZ has been studied as a potential pesticide due to its ability to inhibit the growth of plant pathogens. In material science, DMTZ has been studied as a potential building block for the synthesis of novel materials.